Cas no 73126-42-8 (2-formyl-1H-indole-3-carboxylic acid)

• Product Name: 2-formyl-1H-indole-3-carboxylic acid
• CAS No: 73126-42-8
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD30500717
• CID: 542970
• PubChem ID: 71404289
• Update Time: 2025-07-31

2-formyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2-formyl-
• 2-formyl-1H-indole-3-carboxylic acid
• 73126-42-8
• DTXSID90825143
• SCHEMBL23664064
• EN300-340006

• MDL： MFCD30500717
• Inchi： 1S/C10H7NO3/c12-5-8-9(10(13)14)6-3-1-2-4-7(6)11-8/h1-5,11H,(H,13,14)
• InChI Key： KIRBDEJNOMGEDZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=O)NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.16